Cas no 1158051-67-2 ((1-Cyclohexylethyl)(prop-2-en-1-yl)amine)

• Product name: (1-Cyclohexylethyl)(prop-2-en-1-yl)amine
• CAS No: 1158051-67-2
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5230805

(1-Cyclohexylethyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclohexylethyl)(prop-2-en-1-yl)amine
• N-(1-cyclohexylethyl)prop-2-en-1-amine
• Cyclohexanemethanamine, α-methyl-N-2-propen-1-yl-

• Inchi： 1S/C11H21N/c1-3-9-12-10(2)11-7-5-4-6-8-11/h3,10-12H,1,4-9H2,2H3
• InChI Key： PTXFWFUEGCECEL-UHFFFAOYSA-N
• SMILES： N(CC=C)C(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Additional information on (1-Cyclohexylethyl)(prop-2-en-1-yl)amine

Introduction to (1-Cyclohexylethyl)(prop-2-en-1-yl)amine (CAS No. 1158051-67-2)

(1-Cyclohexylethyl)(prop-2-en-1-yl)amine, identified by the CAS registry number 1158051-67-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. The molecule consists of a cyclohexane ring attached to an ethyl group, which is further connected to a propene moiety via an amine functional group. This combination of structural elements contributes to its distinctive chemical behavior and reactivity.

The synthesis of (1-Cyclohexylethyl)(prop-2-en-1-yl)amine involves a series of well-defined chemical reactions, including alkylation, amination, and possibly polymerization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the production of this compound, thereby enhancing its scalability for industrial applications. The compound's ability to undergo polymerization under specific conditions has made it a valuable precursor for the development of novel polymeric materials with tailored mechanical and thermal properties.

One of the most promising applications of (1-Cyclohexylethyl)(prop-2-en-1-yl)amine lies in its use as a building block for advanced materials. Researchers have demonstrated that this compound can be polymerized to form high-performance polymers with excellent tensile strength and thermal stability. These polymers have potential applications in aerospace, automotive industries, and electronic devices where lightweight yet durable materials are highly sought after.

In addition to its role in materials science, (1-Cyclohexylethyl)(prop-2-en-1-yl)amine has shown promise in catalysis. Its amine functionality can act as a coordinating site for metal ions, enabling it to serve as a ligand in transition metal catalysts. Recent studies have highlighted its effectiveness in accelerating key industrial reactions, such as olefin polymerization and hydrogenation processes. This capability underscores its versatility across multiple chemical disciplines.

The environmental impact of (1-Cyclohexylethyl)(prop-2-en-1-yl)amine has also been a topic of recent research. Scientists are exploring methods to optimize its production processes to minimize waste and energy consumption. Furthermore, investigations into its biodegradability are underway to ensure that its use aligns with sustainability goals and reduces ecological footprint.

In conclusion, (1-Cyclohexylethyl)(prop-2-en-1-yl)amine (CAS No. 1158051-67-2) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key compound in the development of next-generation materials and technologies. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping the future of various industries.